Cas no 2228822-59-9 (2-(3-bromo-5-methylthiophen-2-yl)-3,3,3-trifluoropropan-1-amine)

• Product Name: 2-(3-bromo-5-methylthiophen-2-yl)-3,3,3-trifluoropropan-1-amine
• CAS No: 2228822-59-9
• MF: C₈H₉BrF₃NS
• MW: 288.127970457077
• CID: 6270008
• PubChem ID: 165795586
• Update Time: 2025-05-28

2-(3-bromo-5-methylthiophen-2-yl)-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-5-methylthiophen-2-yl)-3,3,3-trifluoropropan-1-amine
• 2228822-59-9
• EN300-2006450

• Inchi： 1S/C8H9BrF3NS/c1-4-2-6(9)7(14-4)5(3-13)8(10,11)12/h2,5H,3,13H2,1H3
• InChI Key： VFKXCMTUSHHOJO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1C(C(F)(F)F)CN

Computed Properties

• Exact Mass: 286.95912g/mol
• Monoisotopic Mass: 286.95912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-(3-bromo-5-methylthiophen-2-yl)-3,3,3-trifluoropropan-1-amine

Comprehensive Overview of 2-(3-bromo-5-methylthiophen-2-yl)-3,3,3-trifluoropropan-1-amine (CAS No. 2228822-59-9)

The compound 2-(3-bromo-5-methylthiophen-2-yl)-3,3,3-trifluoropropan-1-amine (CAS No. 2228822-59-9) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This thiophene-derived amine, characterized by its bromo and trifluoromethyl substituents, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound for its role in the development of novel bioactive molecules, particularly in the context of drug discovery and material science.

One of the key reasons for the growing interest in 2-(3-bromo-5-methylthiophen-2-yl)-3,3,3-trifluoropropan-1-amine is its versatility in cross-coupling reactions, which are pivotal in modern organic synthesis. The presence of the bromo group at the 3-position of the thiophene ring allows for efficient palladium-catalyzed transformations, enabling the introduction of diverse functional groups. Meanwhile, the trifluoromethyl moiety enhances the compound's lipophilicity and metabolic stability, traits highly sought after in medicinal chemistry. These attributes align with current trends in small-molecule drug design, where researchers prioritize compounds with improved pharmacokinetic profiles.

In the realm of agrochemical innovation, 2-(3-bromo-5-methylthiophen-2-yl)-3,3,3-trifluoropropan-1-amine has shown promise as a building block for crop protection agents. The thiophene scaffold is known to impart bioactivity against pests and pathogens, while the trifluoropropan-1-amine segment can influence systemic movement within plants. This dual functionality resonates with the agricultural sector's demand for sustainable pest control solutions, a topic frequently searched in conjunction with green chemistry and precision farming technologies.

From a synthetic methodology perspective, the compound's CAS No. 2228822-59-9 serves as a critical reference in patent literature and technical databases. Its structural complexity challenges chemists to develop optimized multi-step synthesis routes, often involving regioselective bromination of methylthiophene precursors followed by amine functionalization. These processes are frequently discussed in forums related to process chemistry optimization and scale-up challenges, reflecting the compound's relevance to industrial applications.

The spectroscopic characterization of 2-(3-bromo-5-methylthiophen-2-yl)-3,3,3-trifluoropropan-1-amine presents another area of technical interest. Advanced techniques such as NMR (particularly 19F-NMR due to the trifluoromethyl group), mass spectrometry, and X-ray crystallography are employed to confirm its structure and purity. These analytical aspects tie into broader discussions about quality control in fine chemicals, a recurring theme in pharmaceutical manufacturing circles.

Environmental and toxicity profiling studies of this compound are also emerging as a focus area, aligning with the chemical industry's shift toward greener alternatives. While not classified as hazardous under current regulations, its brominated nature prompts investigations into biodegradation pathways and eco-toxicological impacts – topics that frequently appear in searches related to benign by design principles and REACH compliance.

In conclusion, 2-(3-bromo-5-methylthiophen-2-yl)-3,3,3-trifluoropropan-1-amine (CAS No. 2228822-59-9) represents a compelling case study in contemporary specialty chemicals development. Its multifaceted applications across life sciences and advanced materials, combined with the synthetic challenges it presents, ensure its continued relevance in both academic and industrial research settings. As innovation in heterocyclic chemistry progresses, this compound will likely remain a subject of intense study and discussion within scientific communities worldwide.